Cas no 849616-22-4 (tert-butyl N-[cis-3-aminocyclohexyl]carbamate)

• Product Name: tert-butyl N-[cis-3-aminocyclohexyl]carbamate
• CAS No: 849616-22-4
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD17018663
• CID: 3030588
• PubChem ID: 59710757
• Update Time: 2025-10-25

tert-butyl N-[cis-3-aminocyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• cis-1-N-Boc-1,3-cyclohexyldiamine
• tert-butyl N-[cis-3-aminocyclohexyl]carbamate
• Carbamic acid, [(1R,3S)-3-aminocyclohexyl]-, 1,1-dimethylethyl ester, rel- (9CI)
• cis-tert-Butyl (3-aminocyclohexyl)carbamate
• tert-Butyl (cis-3-aminocyclohexyl)carbamate
• CS-0058716
• cis-1-n-boc-1,3-cyclohexyldiamine (racemic)
• P12119
• (1R,3S)-1-(Boc-amino)cyclohexan-3-amine
• tert-butyl ((1R,3S)-3-aminocyclohexyl)carbamate
• SCHEMBL4384258
• (1r,3s)-3-amino-1-(boc-amino)cyclohexane
• DB-352698
• MFCD22394043
• OBSACSBMTRJNPH-DTWKUNHWSA-N
• MFCD17018663
• EN300-1072117
• tert-butyl(cis-3-aminocyclohexyl)carbamate
• tert-Butyl N-[(1R,3S)-3-aminocyclohexyl]carbamate
• rac-tert-butyl N-[(1R,3S)-3-aminocyclohexyl]carbamate
• Carbamic acid, N-[(1R,3S)-3-aminocyclohexyl]-, 1,1-dimethylethyl ester
• AS-51202
• Z2307070443
• P13146
• 1259278-17-5
• AKOS025289976
• tert-butyl[(1R,3S)-3-aminocyclohexyl]carbamate
• tert-butyl [(1R,3S)-3-aminocyclohexyl]carbamate
• 849616-22-4

• MDL： MFCD17018663
• Inchi： 1S/C11H22N2O2/c1-11(2,3)15-10(14)13-9-6-4-5-8(12)7-9/h8-9H,4-7,12H2,1-3H3,(H,13,14)/t8-,9+/m0/s1
• InChI Key： OBSACSBMTRJNPH-DTWKUNHWSA-N
• SMILES： N([C@@H]1CCC[C@H](N)C1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 214.168
• Monoisotopic Mass: 214.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4A^2
• XLogP3: 1.3

Additional information on tert-butyl N-[cis-3-aminocyclohexyl]carbamate

Comprehensive Overview of tert-butyl N-[cis-3-aminocyclohexyl]carbamate (CAS No. 849616-22-4): Properties, Applications, and Industry Insights

In the realm of fine chemicals and pharmaceutical intermediates, tert-butyl N-[cis-3-aminocyclohexyl]carbamate (CAS No. 849616-22-4) has garnered significant attention due to its versatile applications and unique structural properties. This compound, often referred to as a Boc-protected cyclohexylamine derivative, serves as a critical building block in organic synthesis, particularly in the development of bioactive molecules. Its cis-3-aminocyclohexyl backbone and tert-butyl carbamate protection group make it a valuable tool for researchers aiming to enhance drug stability and bioavailability.

The growing demand for tert-butyl N-[cis-3-aminocyclohexyl]carbamate is closely tied to trends in peptide synthesis and small-molecule drug discovery. With the rise of personalized medicine and targeted therapies, this compound has become a focal point for chemists exploring enzyme inhibitors and GPCR modulators. Recent studies highlight its role in optimizing drug delivery systems, addressing common challenges like metabolic degradation and cell permeability—topics frequently searched in academic and industrial databases.

From a structural perspective, the cis-3-aminocyclohexyl moiety offers a rigid yet flexible scaffold, enabling precise stereochemical control in synthetic pathways. The Boc (tert-butoxycarbonyl) group, a cornerstone of amine protection strategies, ensures compatibility with diverse reaction conditions, including Pd-catalyzed cross-coupling and microwave-assisted synthesis. Such features align with the industry’s shift toward green chemistry and high-throughput screening, as evidenced by its frequent mention in patents related to anticancer agents and neurodegenerative disease treatments.

Beyond pharmaceuticals, CAS No. 849616-22-4 finds utility in material science, particularly in designing chiral catalysts and liquid crystals. Its thermal stability and solubility profile make it suitable for polymer modification, a trending topic among researchers exploring biodegradable materials. Notably, forums and Q&A platforms often feature queries about its storage conditions and handling protocols, reflecting its sensitivity to moisture and light—a key consideration for lab technicians.

Quality control of tert-butyl N-[cis-3-aminocyclohexyl]carbamate hinges on advanced analytical techniques such as HPLC purity testing and chiral chromatography. Suppliers emphasizing GMP compliance and batch-to-batch consistency dominate market discussions, as end-users prioritize reliability for scale-up processes. This aligns with broader industry demands for traceable raw materials and regulatory documentation, topics frequently searched alongside this compound’s CAS number.

Looking ahead, innovations in continuous flow chemistry and AI-driven retrosynthesis are expected to further elevate the relevance of 849616-22-4. As sustainability gains traction, its potential in catalytic asymmetric synthesis positions it as a candidate for green manufacturing initiatives. For researchers, staying updated on its patent landscape and derivative applications—common search intent keywords—will be crucial to leveraging its full potential.